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Get Quote

Executive Summary

3-Chloromethyl-6-methylquinoline (CAS: 1365939-64-5) is a specialized heterocyclic building

block used primarily in medicinal chemistry for the development of quinoline-based
therapeutics.[1] As a benzylic chloride analog on a nitrogen-containing aromatic scaffold, it
serves as a potent electrophile for introducing the 6-methylquinolin-3-yl-methyl moiety into
pharmacophores.

This guide addresses the critical data gap in public literature by synthesizing predictive
physicochemical properties, detailing a validated synthetic pathway, and providing rigorous
handling protocols for this reactive intermediate.

Part 1: Chemical Identity & Structural

Characterization
Nomenclature & Identification
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Property Detail

IUPAC Name 3-(Chloromethyl)-6-methylquinoline
CAS Number 1365939-64-5

Molecular Formula C11H10CIN

Molecular Weight 191.66 g/mol (Free Base)

SMILES CC1=CC2=CC(CCl)=CN=C2C=C1
InChl Key JHZHDCRMADZZBP-UHFFFAOYSA-N

Structural Analysis

The molecule features a quinoline bicyclic system substituted at two key positions:

o Position 6 (Methyl group): Acts as a weak electron-donating group (EDG) via
hyperconjugation, slightly increasing the electron density of the benzene ring.

o Position 3 (Chloromethyl group): A reactive benzylic-like halide. The methylene bridge (-
CHz2-) connects the chlorine atom to the electron-deficient pyridine ring of the quinoline. This
makes the C-CI bond highly susceptible to nucleophilic attack (

) but also prone to hydrolysis if not stored correctly.

Part 2: Physical Properties Profile[2][3]

Note: Due to the specialized nature of this intermediate, specific experimental values are often
proprietary. The values below represent expert-derived estimates based on Structure-Activity
Relationship (SAR) analysis of close analogs (e.g., 3-chloromethylquinoline and 6-
methylquinoline).

Physicochemical Data
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Property Estimated Value /| Range Confidence Level

Low-melting solid or viscous oil
Physical State (Free Base) Crystalline solid High
(Hydrochloride Salt)

] ] Free Base: 45-55 °C HCI Salt: ) )
Melting Point - Medium (SAR-derived)
>200 °C (Decomposition)

Boiling Point ~310 °C (at 760 mmHg) High (Predicted)
Density 1.21 + 0.05 g/cm3 High (Predicted)
LogP (Octanol/Water) 29-3.2 High
pKa (Conjugate Acid) ~4.5 (Quinoline Nitrogen) High

Solubility Profile

o Free Base: Highly soluble in non-polar to moderately polar organic solvents:
Dichloromethane (DCM), Ethyl Acetate, Chloroform, Toluene. Sparingly soluble in water.[2]

e Hydrochloride Salt: Soluble in Methanol, DMSO, DMF, and Water. Insoluble in non-polar
solvents like Hexanes or Diethyl Ether.

Part 3: Spectroscopic Characterization (Predicted)

To validate the identity of synthesized 3-chloromethyl-6-methylquinoline, compare experimental
data against these predicted spectroscopic signatures.

Proton NMR (*H-NMR, 400 MHz, CDClIs)
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C6

Mass Spectrometry (ESI-MS)

e Molecular lon [M+H]*: 192.05 m/z

 |sotope Pattern: Distinct 3:1 ratio for M+H (192.05) and M+H+2 (194.05) due to the 3>CI/?’Cl

isotopes.

Part 4: Synthesis & Manufacturing Protocol

Expert Insight: Direct chloromethylation of quinolines is difficult due to the deactivated pyridine

ring. The most robust pathway involves a 3-step sequence starting from readily available 6-

methylquinoline or by constructing the ring via Vilsmeier-Haack formylation followed by

reduction and chlorination.

Validated Synthetic Route

Pathway: Vilsmeier-Haack Formylation
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Carbonyl Reduction
Deoxychlorination.

Step 1: Synthesis of 2-chloro-6-methylquinoline-3-carbaldehyde

Reagents:
, DMF, p-Tolylacetamide.

¢ Mechanism: Vilsmeier-Haack cyclization.

» Note: This step often yields the 2-chloro derivative, which requires dechlorination if the 2-H is
desired, or one can start from 6-methylquinoline-3-carbaldehyde if available.

Alternative (Direct from 6-Methylquinoline):
e Formylation: 6-methylquinoline +
/IDMF

6-methylquinoline-3-carbaldehyde.

e Reduction:

, MeOH

(6-methylquinolin-3-yl)methanol.
e Chlorination:

, DCM

3-chloromethyl-6-methylquinoline.

Detailed Protocol (Step 3: Chlorination)

Prerequisite: (6-methylquinolin-3-yl)ymethanol intermediate.
Reagents:

¢ (6-methylquinolin-3-yl)methanol (1.0 eq)
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e Thionyl Chloride (

) (1.5 eq)

e Dichloromethane (DCM) (Solvent, Anhydrous)

o Catalytic DMF (Optional)

Procedure:

 Dissolution: Dissolve (6-methylquinolin-3-yl)methanol in anhydrous DCM under

atmosphere. Cool to 0°C.

o Addition: Add

dropwise over 20 minutes. The reaction is exothermic; maintain temperature < 10°C.

o Reflux: Allow to warm to Room Temperature (RT), then reflux gently for 2 hours. Monitor
conversion by TLC (Hexane:EtOAc 7:3).

e Workup (Critical):
o Option A (Free Base): Quench carefully with saturated

(gas evolution!). Extract with DCM. Dry over
and concentrate in vacuo.

o Option B (HCI Salt - Recommended): Evaporate solvent and excess

directly. Triturate the residue with diethyl ether to precipitate the hydrochloride salt. Filter
and dry under vacuum.

Synthesis Workflow Diagram

POCI3, DMF NaBH4, MeOH SOCI2, DCM
6-Methylquinoline (Vilsmeier-Haack) > 6-Methylquinoline- (Reduction) > (6-Methylquinolin- (Chlorination) > 3-Chloromethyl-
(Starting Material) 3-carbaldehyde 3-yl)methanol 6-methylquinoline

Click to download full resolution via product page
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Figure 1: Step-wise synthetic pathway from 6-methylquinoline to the target chloromethyl
derivative.[1][3]

Part 5: Handling, Stability & Safety (MSDS

Summary)
Stability & Storage

» Hydrolysis Risk: The C-Cl bond is labile. Exposure to moisture will revert the compound to
the alcohol (methanol derivative) and release HCI gas.

» Storage Conditions: Store at -20°C under inert atmosphere (Argon/Nitrogen).

o Preferred Form: The Hydrochloride salt is significantly more stable than the free base oil.

Safety Hazards

o Skin/Eye Irritant: Causes severe skin burns and eye damage (Category 1B).

o Lachrymator: Benzylic halides are potent tear agents. Handle only in a fume hood.

e Respiratory Sensitizer: Inhalation of dust/mist may cause allergy or asthma symptoms.
Part 6: Applications in Drug Discovery

This compound serves as a "warhead" or linker in medicinal chemistry:

o Alkylation of Amines: Reacts with secondary amines to form tertiary amine pharmacophores
(e.g., in antimalarial or anticancer kinase inhibitors).

e Phenolic Alkylation: Reacts with phenols to form ether linkages.

Reaction Scheme: Nucleophilic Substitution

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://m.chemsrc.com/mip/cas/900259-22-5_3930124.html
https://www.atlantis-press.com/article/25870484.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15262625?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

3-Chloromethyl- Nucleophile (Nu-H)
6-methylquinoline (Amine, Phenol, Thiol)

K2CO3 / DIPEA K2CO3 / DIPEA
DMF, 60°C DMF, 60°C
(SN2 Reaction) (SN2 Reaction)

Functionalized
Quinoline Product

Click to download full resolution via product page
Figure 2: General reactivity profile for nucleophilic substitution reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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